Cas no 138968-85-1 (Benastatin A)

• Product Name: Benastatin A
• CAS No: 138968-85-1
• Molecular Formula: C₃₀H₂₈O₇
• Molecular Weight: 500.53912
• CID: 228044
• PubChem ID: 126408

Benastatin A Properties

Names and Identifiers

• Benzo[a]naphthacene-2-carboxylicacid, 8,13-dihydro-1,7,9,11-tetrahydroxy-13,13-dimethyl-8-oxo-3-pentyl-
• 1,7,9,11-tetrahydroxy-13,13-dimethyl-8-oxo-3-pentylbenzo[a]tetracene-2-carboxylic acid
• Benzo[a]naphthacene-2-carboxylicacid, 8,13-dihydro-1,7,9,11-tetrahydroxy-13,13-dimethyl-8-oxo-...
• AC1L2QA5
• ACMC-20mycu
• AG-D-78665
• Benastatin A
• benastatin-A
• Benzo(a)naphthacene-2-carboxylic acid, 8,13-dihydro-13,13-dimethyl-8-oxo-3-pentyl-1,7,9,11-tetrahydroxy-
• C30H28O7
• LS-38574
• CHEBI:226154
• DTXSID30160848
• 138968-85-1
• AKOS022185153
• BS-1347

• InChIKey： LKGKHTANQJZVPR-UHFFFAOYSA-N
• Inchi： InChI=1S/C30H28O7/c1-4-5-6-7-14-10-15-8-9-17-18(22(15)27(34)23(14)29(36)37)13-20-25(26(17)33)28(35)24-19(30(20,2)3)11-16(31)12-21(24)32/h8-13,31-34H,4-7H2,1-3H3,(H,36,37)
• SMILES： OC1C2=C3C(=CC=C2C=C(CCCCC)C=1C(O)=O)C(O)=C1C(C(C)(C)C2C(C1=O)=C(O)C=C(O)C=2)=C3

Computed Properties

• Exact Mass: 500.18354
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 5
• Monoisotopic Mass: 500.183503
• Heavy Atom Count: 37
• Complexity: 872
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 8.4
• Tautomer Count: 992
• Surface Charge: 0
• Topological Polar Surface Area: 135

Experimental Properties

• PSA: 135.29
• Refractive Index: 1.72
• Boiling Point: 772.7°Cat760mmHg
• Flash Point: 435°C
• Density: 1.398

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthacenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthacenes Naphthacenes